BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Disodium
Peroxydicarbonate as a Polymerization Initiator

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium peroxydicarbonate

Cat. No.: B1600323

For Researchers, Scientists, and Drug Development Professionals

Introduction
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) is a water-soluble inorganic peroxide that serves as an efficient initiator for free-radical
polymerization, particularly in aqueous media such as emulsion and suspension
polymerization. Its primary application is in the polymerization of vinyl monomers, most notably
vinyl chloride, to produce polyvinyl chloride (PVC). The utility of disodium peroxydicarbonate
stems from its ability to generate free radicals upon thermal decomposition, which then initiate
the polymerization chain reaction. This document provides detailed application notes,
experimental protocols, and quantitative data for the use of disodium peroxydicarbonate as a
polymerization initiator.

Chemical and Physical Properties
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Molecular Weight 166.00 g/mol
Appearance White crystalline solid
Solubility Water-soluble

Applications in Polymer Chemistry

Disodium peroxydicarbonate is predominantly used as a primary initiator in the following
polymerization processes:

e Suspension Polymerization of Vinyl Chloride: It is widely employed in the production of PVC
resins. The initiator, being soluble in the agueous phase, decomposes to generate radicals at
the monomer droplet interface.

o Emulsion Polymerization: Its water solubility makes it an ideal initiator for emulsion
polymerization, where initiation occurs in the aqueous phase.

o Low-Temperature Polymerization: In combination with reducing agents (redox systems), it
can initiate polymerization at lower temperatures, which is advantageous for certain
monomers and for controlling polymer properties.
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Mechanism of Initiation

The initiation process begins with the thermal decomposition of the peroxydicarbonate ion,
which involves the homolytic cleavage of the oxygen-oxygen bond to generate two carbonate
radical anions. These radicals can then initiate polymerization by adding to a monomer unit.

Thermal Decomposition

The peroxydicarbonate ion decomposes upon heating to form carbonate radical anions:
ngcontent-ng-c282987731=""_nghost-ng-c454405063="" class="inline ng-star-inserted">
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These carbonate radical anions are the primary initiating species.

Disodium Peroxydicarbonate Decomposition 2 Carbonate Radical Anions Initiation Monomer (M) Propagation Growing Polymer Chain
(Na2C20s) (2+C0O37) (RMe)
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Caption: Thermal decomposition of disodium peroxydicarbonate to initiate polymerization.

Quantitative Data for Polymerization Initiation

The efficiency and rate of polymerization are highly dependent on the initiator's decomposition
kinetics. The following table summarizes key quantitative data for peroxydicarbonate initiators.
While specific data for disodium peroxydicarbonate is limited in publicly available literature,
data for structurally similar dialkyl peroxydicarbonates are provided as a reference. The half-life
of an initiator is the time required for 50% of the initiator to decompose at a given temperature.
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Initiat 10-hour Half-Life 1-hour Half-Life 1-minute Half-Life
nitiator
Temp. (°C) Temp. (°C) Temp. (°C)
Di(2-ethylhexyl
( yihexy) 47 64 99
peroxydicarbonate
Di-n-propyl
P -py 49 65 100
peroxydicarbonate
Diisopropyl
P .py 41 59 91
peroxydicarbonate
Di-sec-butyl
41 59 91
peroxydicarbonate
Dicetyl
60 80 118

peroxydicarbonate

Data is for a 0.1 M solution in monochlorobenzene and serves as a general guide for the
peroxydicarbonate class of initiators.

Experimental Protocols
Protocol 1: Suspension Polymerization of Vinyl Chloride

This protocol describes a general procedure for the suspension polymerization of vinyl chloride
using a dialkyl peroxydicarbonate as the initiator.[1][2] The principles can be adapted for
disodium peroxydicarbonate, with adjustments for its water solubility.

Materials:

Deionized water

Suspending agent (e.g., polyvinyl alcohol, gelatin)

Vinyl chloride monomer (VCM)

Disodium peroxydicarbonate initiator

Buffer (e.g., sodium bicarbonate) to maintain pH
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» Antifouling agent (optional)
Equipment:

o Jacketed glass or stainless steel polymerization reactor equipped with a stirrer, condenser,
temperature probe, and nitrogen inlet/outlet.

e Monomer charging system
e |nitiator solution vessel
Procedure:

e Reactor Preparation: The reactor is thoroughly cleaned and purged with nitrogen to remove
oxygen, which can inhibit polymerization.

e Aqueous Phase Preparation: Deionized water, suspending agent, and buffer are charged to
the reactor. The mixture is agitated to ensure complete dissolution and dispersion.

e Monomer Charging: The desired amount of liquid vinyl chloride monomer is charged to the
reactor.

e Initiator Addition: The disodium peroxydicarbonate initiator is dissolved in a small amount
of deionized water and charged to the reactor. The amount of initiator typically ranges from
0.005 to 0.1 parts by weight per 100 parts of monomer.[1]

» Polymerization: The reactor is heated to the desired polymerization temperature, typically
between 40°C and 70°C.[3] The polymerization is carried out under constant agitation to
maintain the monomer suspension. The progress of the reaction can be monitored by the
drop in pressure as the monomer is converted to polymer.

o Termination: Once the desired conversion is reached (typically indicated by a specific
pressure drop), the reaction is terminated by cooling the reactor and venting the unreacted
monomer.

e Product Recovery: The resulting PVC slurry is discharged from the reactor, washed, and
dried to obtain the final PVC resin.
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Caption: Workflow for suspension polymerization of vinyl chloride.
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Protocol 2: Redox-Initiated Emulsion Polymerization

Disodium peroxydicarbonate can be used in a redox system to initiate polymerization at
lower temperatures.[4] This is particularly useful for producing high molecular weight polymers
or for polymerizing temperature-sensitive monomers.

Materials:

e Deionized water

o Emulsifier (e.g., sodium dodecyl sulfate)

e Monomer (e.g., vinyl acetate, acrylates)

o Disodium peroxydicarbonate (oxidizing agent)

e Reducing agent (e.g., sodium metabisulfite, L-ascorbic acid, ferrous salts)

 Buffer (to maintain optimal pH for the redox reaction)

Procedure:

o Reactor Setup: A reactor is set up similarly to the suspension polymerization protocol.

e Aqueous Phase Preparation: Deionized water, emulsifier, and buffer are added to the reactor
and purged with nitrogen.

e Initiator System Preparation: The disodium peroxydicarbonate and the reducing agent are
prepared as separate aqueous solutions.

o Reaction Initiation: The reactor is brought to the desired low temperature (e.g., 5-30°C). The
monomer is added, followed by the sequential addition of the reducing agent and then the
disodium peroxydicarbonate solution to initiate the polymerization.

o Polymerization: The reaction is allowed to proceed under agitation. The temperature is
maintained, and the conversion can be monitored by taking samples and determining the
solid content.
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o Termination and Recovery: The polymerization is terminated, and the polymer is recovered
from the latex by coagulation or spray drying.
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Caption: Redox initiation of polymerization.

Safety Precautions

Disodium peroxydicarbonate is a strong oxidizing agent and should be handled with care.

» Handling: Avoid contact with skin, eyes, and clothing. Use appropriate personal protective
equipment (PPE), including gloves and safety glasses.[1][2]

e Storage: Store in a cool, dry, well-ventilated area away from combustible materials and
sources of heat.

o Fire Hazard: May intensify fire; it is an oxidizer. Keep away from heat, sparks, open flames,
and hot surfaces.

o First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to
fresh air. Seek medical attention if irritation persists.

Conclusion

Disodium peroxydicarbonate is a versatile and efficient initiator for the free-radical
polymerization of vinyl monomers, especially in aqueous systems. Its water solubility and ability
to be used in both thermal and redox-initiated processes make it a valuable tool in polymer
synthesis. By carefully controlling reaction parameters such as temperature, initiator
concentration, and the use of redox components, researchers can tailor the polymerization
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process to achieve desired polymer properties. Adherence to proper safety protocols is
essential when handling this oxidizing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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